Cas no 89239-97-4 (1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-)
89239-97-4 structure
Product Name:1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-
CAS No:89239-97-4
MF:C7H9F3N4O
MW:222.167771100998
CID:607288
PubChem ID:71323003
Update Time:2025-04-19
1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)-
- 4-amino-5-methyl-2-(2,2,2-trifluoroethyl)pyrazole-3-carboxamide
- 89239-97-4
- DTXSID10752624
- 4-Amino-3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-5-carboxamide
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- Inchi: 1S/C7H9F3N4O/c1-3-4(11)5(6(12)15)14(13-3)2-7(8,9)10/h2,11H2,1H3,(H2,12,15)
- InChI Key: GCEGBUKLHFLOCT-UHFFFAOYSA-N
- SMILES: FC(CN1C(C(N)=O)=C(C(C)=N1)N)(F)F
Computed Properties
- Exact Mass: 222.07284541g/mol
- Monoisotopic Mass: 222.07284541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 86.9Ų
1H-Pyrazole-5-carboxamide, 4-amino-3-methyl-1-(2,2,2-trifluoroethyl)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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